1,1-Diphenyl-4-(1-pyrrolidinyl)-3-buten-2-one hydrochloride
1,1-Diphenyl-4-(1-pyrrolidinyl)-3-buten-2-one hydrochloride
Brand Name:
Vulcanchem
CAS No.:
100482-65-3
VCID:
VC0217318
InChI:
InChI=1S/C20H21NO.ClH/c22-19(13-16-21-14-7-8-15-21)20(17-9-3-1-4-10-17)18-11-5-2-6-12-18;/h1-6,9-13,16,20H,7-8,14-15H2;1H/b16-13+;
SMILES:
C1CC[NH+](C1)C=CC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-]
Molecular Formula:
C10H11ClO2
Molecular Weight:
327.8 g/mol
1,1-Diphenyl-4-(1-pyrrolidinyl)-3-buten-2-one hydrochloride
CAS No.: 100482-65-3
Main Products
VCID: VC0217318
Molecular Formula: C10H11ClO2
Molecular Weight: 327.8 g/mol
| CAS No. | 100482-65-3 |
|---|---|
| Product Name | 1,1-Diphenyl-4-(1-pyrrolidinyl)-3-buten-2-one hydrochloride |
| Molecular Formula | C10H11ClO2 |
| Molecular Weight | 327.8 g/mol |
| IUPAC Name | (E)-1,1-diphenyl-4-pyrrolidin-1-ium-1-ylbut-3-en-2-one;chloride |
| Standard InChI | InChI=1S/C20H21NO.ClH/c22-19(13-16-21-14-7-8-15-21)20(17-9-3-1-4-10-17)18-11-5-2-6-12-18;/h1-6,9-13,16,20H,7-8,14-15H2;1H/b16-13+; |
| Standard InChIKey | TYRFTFDMBTXXKL-ZUQRMPMESA-N |
| Isomeric SMILES | C1CC[NH+](C1)/C=C/C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-] |
| SMILES | C1CC[NH+](C1)C=CC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-] |
| Canonical SMILES | C1CC[NH+](C1)C=CC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-] |
| Synonyms | 1,1-Diphenyl-4-(1-pyrrolidinyl)-3-buten-2-one hydrochloride |
| PubChem Compound | 6435621 |
| Last Modified | Nov 11 2021 |
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